4-acetyl-N-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzamide

• IUPAC Name: 4-acetyl-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C17H18N2O2S/c1-10-3-8-14-15(9-10)22-17(18-14)19-16(21)13-6-4-12(5-7-13)11(2)20/h4-7,10H,3,8-9H2,1-2H3,(H,18,19,21)
• InChI Key: UQMJWIWOFILZGP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=N2)NC(=O)C3=CC=C(C=C3)C(=O)C
• Molecular Formula: C17H18N2O2S
• Molecular Weight: 314.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of an organic compound can be determined using spectroscopic techniques such as NMR, IR, and mass spectrometry. These techniques provide information about the compound’s functional groups, connectivity of atoms, and molecular weight.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. The type of reactions a compound can participate in is largely determined by its functional groups. Reaction mechanisms, which describe the step-by-step process of a reaction, are often studied.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility in various solvents, and acidity or basicity. These properties can be determined experimentally in the lab.

Scientific Research Applications

Metal Complexes for Biological Studies

• These complexes were characterized using spectroscopic techniques. .

Chelating Agents in Coordination Chemistry

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Benzothiazole-Related Molecules for Therapeutic Applications

• .

Pharmaceutical and Personal Care Product Behavior in Wetland Systems

• A study evaluated the behavior of pharmaceuticals and personal care products, including bisphenol A, in a wetland system. .

Indole Derivatives with Anti-Inflammatory and Analgesic Activities

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Imidazole Moiety and Its Therapeutic Potential

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Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors .

Mode of Action

Similar compounds have been shown to interact with their targets, leading to various biological activities . These activities can include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Compounds with similar structures have been shown to activate or inhibit various biochemical pathways, leading to a range of effects .

Pharmacokinetics

The compound’s molecular weight is 2162, and its predicted density is 1382±006 g/cm3 . These properties can influence the compound’s bioavailability and pharmacokinetics.

Result of Action

Similar compounds have been shown to have various biological activities, which can lead to a range of cellular and molecular effects .

Safety and Hazards

The safety and hazards of a compound are usually determined through toxicology studies. This can include studying the compound’s effects on cells or animals, and determining its LD50 (the lethal dose that kills 50% of a test population).